3-(Phenylsulfonyl)propanoic acid
Overview
Description
3-(Phenylsulfonyl)propanoic acid is a compound that can be derived from phenylsulfonic acid or its derivatives. It is a part of various chemical syntheses and has been used in the preparation of different organic compounds, including heterocyclic and coumarin derivatives. The compound is related to other phenylsulfonyl compounds that have been studied for their potential applications in medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of derivatives of 3-(phenylsulfonyl)propanoic acid involves several steps, including sulfonation, chlorination, and treatment with acrylic acid. For instance, novel 3-(heterocyclylsulfonyl)propanoic acids and their amide derivatives were prepared from corresponding heterocyclic compounds through chlorosulfonates and sodium sulfinates, followed by treatment with acrylic acid . Additionally, the synthesis of 3-phenylsulfonylcoumarins was achieved by radical sulfonylation cyclisation of phenyl propiolates with sulfinic acids or sodium sulfinates .
Molecular Structure Analysis
The molecular structure of 3-(phenylsulfonyl)propanoic acid derivatives has been characterized using various techniques such as FTIR, mass spectrometry, and X-ray diffraction. For example, the study of 3-methyl-2-(phenylsulfonamido)butanoic acid and its metal complexes involved characterization by FTIR and mass spectrometry, and the crystal structure was determined by single crystal X-ray diffraction .
Chemical Reactions Analysis
3-(Phenylsulfonyl)propanoic acid derivatives participate in a variety of chemical reactions. For instance, the treatment of N-phenyl-3-(phenylsulfonyl)propanamide with butyllithium formed a dianion, which was then used to synthesize 5-alkyl-2(5H)-furanones from aldehydes and ketones . Moreover, the synthesis of 3-(phenylsulfonimidoyl)propanoate derivatives involved imination strategies using reagents like O-(mesitylsulfonyl)hydroxylamine .
Physical and Chemical Properties Analysis
The physical and chemical properties of 3-(phenylsulfonyl)propanoic acid derivatives are influenced by their molecular structure and the presence of functional groups. For example, the sulfonic acid groups in SBA-15-Ph-SO3H showed resistance to leaching in organic and aqueous solutions, indicating hydrophobic and stable characteristics . The presence of these groups also imparts certain catalytic properties, as seen in the synthesis of tetrahydrobenzo[b]pyrans and various heterocyclic compounds .
Relevant Case Studies
Several case studies highlight the potential applications of 3-(phenylsulfonyl)propanoic acid derivatives. For instance, the synthesis of 3-[2-{[(3-methyl-1-phenylbutyl)amino]carbonyl}-4-(phenoxymethyl)phenyl]propanoic acid analogs led to compounds with potent and selective EP3 receptor antagonist activity, which could have implications in medicinal chemistry . Additionally, the synthesis of 3-amino-3-(4-chlorophenyl)propanoic acid and related compounds provided insights into their potential as GABAB receptor antagonists .
Scientific Research Applications
Synthesis of Derivatives
Research has explored the synthesis of derivatives of 3-(phenylsulfonyl)propanoic acid, focusing on strategies for imination and producing compounds with interesting conformational properties in solution (Tye & Skinner, 2002).
Chromatography
A method using reverse phase high-performance liquid chromatography was developed for separating stereo isomers of a compound closely related to 3-(phenylsulfonyl)propanoic acid, demonstrating its utility in analytical chemistry (Davadra et al., 2011).
Renewable Building Blocks
3-(Phenylsulfonyl)propanoic acid derivatives have been explored as renewable building blocks in materials science, specifically in the formation of benzoxazine rings, indicating their potential in sustainable material development (Trejo-Machin et al., 2017).
Catalysis
The compound has been used in catalytic applications, such as in the esterification of fatty acids, where its derivatives showed enhanced catalytic activity (Pirez et al., 2012).
Preparation of Amide Derivatives
Research has detailed the preparation of novel 3-(heterocyclylsulfonyl)propanoic acids and their amide derivatives, highlighting the compound's versatility in organic synthesis (Dorogov et al., 2004).
Linker in Peptide Synthesis
3-(Phenylsulfonyl)propanoic acid derivatives have been used as linkers in solid-phase peptide synthesis, providing a cost-efficient alternative to similar linkers (Erlandsson & Undén, 2006).
Anti-inflammatory Activities
New phenolic compounds related to 3-(phenylsulfonyl)propanoic acid, isolated from plants, have shown anti-inflammatory activities, indicating its potential in pharmacological research (Ren et al., 2021).
properties
IUPAC Name |
3-(benzenesulfonyl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O4S/c10-9(11)6-7-14(12,13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGTYYNCSWCKXAI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30339294 | |
Record name | 3-(Phenylsulfonyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30339294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Phenylsulfonyl)propanoic acid | |
CAS RN |
10154-71-9 | |
Record name | 3-(Phenylsulfonyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30339294 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(benzenesulfonyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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